Cas no 2228515-56-6 (1,3-difluoro-3-methylbutan-2-ol)

• Product Name: 1,3-difluoro-3-methylbutan-2-ol
• CAS No: 2228515-56-6
• MF: C₅H₁₀F₂O
• MW: 124.129108905792
• CID: 5930719
• PubChem ID: 165625157
• Update Time: 2025-05-24

1,3-difluoro-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-3-methylbutan-2-ol
• EN300-1767955
• 2228515-56-6

• Inchi： 1S/C5H10F2O/c1-5(2,7)4(8)3-6/h4,8H,3H2,1-2H3
• InChI Key： WDGOVOUMCHVEIG-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(CF)O

Computed Properties

• Exact Mass: 124.06997126g/mol
• Monoisotopic Mass: 124.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,3-difluoro-3-methylbutan-2-ol

1,3-Difluoro-3-Methylbutan-2-Ol: A Comprehensive Overview

1,3-Difluoro-3-methylbutan-2-ol, also known by its CAS registry number CAS No. 2228515-56-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of fluorinated alcohols, which are widely studied for their role in various industrial and pharmaceutical processes. The molecule's structure, featuring a fluorine atom at the 1 and 3 positions, along with a hydroxyl group at the 2 position, contributes to its distinctive chemical behavior and reactivity.

The synthesis of 1,3-difluoro-3-methylbutan-2-ol typically involves multi-step reactions, often starting from readily available starting materials such as alcohols or ketones. Recent advancements in fluorination techniques have enabled more efficient and selective pathways for the preparation of this compound. For instance, the use of electrophilic fluorination agents under controlled conditions has been reported to yield high-purity samples of CAS No. 2228515-56-6. These methods not only enhance the scalability of production but also minimize environmental impact by reducing waste generation.

In terms of physical properties, 1,3-difluoro-3-methylbutan-2-ol exhibits a boiling point of approximately 78°C and a melting point around -40°C. Its solubility in water is moderate, making it suitable for applications in both aqueous and organic solvents. The compound's ability to form hydrogen bonds due to the hydroxyl group contributes to its stability in various chemical environments. Recent studies have also highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The chemical structure of CAS No. 2228515-56-6 plays a pivotal role in its reactivity. The presence of two fluorine atoms at specific positions imparts unique electronic effects, making it an interesting candidate for various catalytic transformations. For example, researchers have explored its use as a substrate in enantioselective reactions, where it serves as a chiral auxiliary to facilitate the formation of enantiomerically enriched products. Such applications underscore the importance of understanding the stereochemical aspects of this compound.

Recent research has also focused on the environmental fate and toxicity of 1,3-difluoro-3-methylbutan-2-ol. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are required to fully understand its long-term impact on ecosystems and human health. Regulatory agencies are closely monitoring these findings to ensure that industrial applications align with safety standards.

In conclusion, 1,3-difluoro-3-methylbutan-2-ol, or CAS No. 2228515-56-6, represents a versatile compound with promising potential across multiple domains. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its behavior and applications, this compound is expected to play an increasingly significant role in both academic and industrial settings.